2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H15F3N4O3S/c1-24-15-14(16(27)25(2)17(24)28)12(7-8-22-15)29-9-13(26)23-11-6-4-3-5-10(11)18(19,20)21/h3-8H,9H2,1-2H3,(H,23,26)
• InChI Key: NELIEXHIRYGELO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H15F3N4O3S
• Molecular Weight: 424.4 g/mol

Description

2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H15F3N4O3S and its molecular weight is 424.4. The purity is usually 95%.
BenchChem offers high-quality 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds related to 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide have been used in the development of selective radioligands for positron emission tomography (PET) imaging. These compounds target the translocator protein (18 kDa), which is significant in neuroinflammation detection (Dollé et al., 2008).

Synthesis and Structural Analysis

The compound has been involved in various synthetic pathways to create different structures. For instance, thieno[2,3-d]pyrimidin-4-ones were synthesized using similar compounds as starting materials, highlighting its utility in the development of novel chemical structures (Elmuradov et al., 2011).

Antitumor Activity

There is research on derivatives of this compound for potential antitumor activity. These derivatives have been evaluated in vitro for their effectiveness against certain cancer cell lines (Fahim et al., 2019).

Pharmacological Research

Studies have investigated similar compounds for their potential as pharmacological agents, such as anticonvulsants. This research often involves synthesis, structural elucidation, and biological evaluation (Severina et al., 2020).

Antimicrobial Studies

The compound and its derivatives have been studied for antimicrobial properties. These studies involve synthesizing new heterocycles and evaluating their effectiveness against various microorganisms (Bondock et al., 2008).